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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048 Get Quote

CAS Number: 19337-97-4

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides a detailed overview of trans-3-(3-Pyridyl)acrylic acid, a

molecule of significant interest in coordination chemistry and with potential applications in

antiviral drug development. This document consolidates key physicochemical data,

spectroscopic information, a detailed synthesis protocol, and insights into its biological activity.

Physicochemical and Spectroscopic Data
trans-3-(3-Pyridyl)acrylic acid is a solid, bifunctional organic compound.[1] Its key

quantitative properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 19337-97-4 [1][2]

Molecular Formula C₈H₇NO₂ [1][2]

Molecular Weight 149.15 g/mol [1][2]

Melting Point 232-235 °C (decomposes) [2]

Appearance White to off-white solid [2]

SMILES O=C(O)/C=C/c1cccnc1 [3]

InChI Key
VUVORVXMOLQFMO-

ONEGZZNKSA-N
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of trans-3-(3-
Pyridyl)acrylic acid.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the vinyl

and pyridyl protons. In DMSO-d₆, the following chemical shifts (δ) in ppm are observed: 12.6 (s,

1H, COOH), 8.87 (d, 1H), 8.60 (dd, 1H), 8.16 (d, 1H), 7.64 (d, 1H, J=16.1 Hz), 7.46 (dd, 1H),

6.71 (d, 1H, J=16.1 Hz).[4]

¹³C NMR Spectroscopy: While a specific spectrum for the monomer is not readily available in

the searched literature, data for its photodimerized salt suggests the presence of characteristic

peaks for the pyridyl and cyclobutane rings.[5] For the parent acrylic acid, characteristic peaks

are observed around 170 ppm (-COO-), 133 ppm (-CH₂), and 127 ppm (-CH).[6]

Mass Spectrometry: The mass spectrum of the head-to-tail dimer of 3-pyridylacrylic acid shows

an (M-1)⁻ peak at m/z 297.13, confirming the dimerization.[5]

Infrared (IR) Spectroscopy: The FTIR spectrum of acrylic acid, a related compound, shows a

powerful peak for the C=O group at a wavelength of 1750 cm⁻¹.[7] The spectrum of

polyacrylates, derived from acrylic acid, is characterized by strong absorptions around 1700,
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1200, and 1100 cm⁻¹ corresponding to the C=O, C-C-O, and O-C-C stretching vibrations of the

ester group.[8]

Synthesis of trans-3-(3-Pyridyl)acrylic Acid
The primary synthetic route to trans-3-(3-Pyridyl)acrylic acid is the Knoevenagel-Doebner

condensation.[9][10] This reaction involves the condensation of an aldehyde with a compound

containing an active methylene group, followed by decarboxylation.[9]

Experimental Protocol: Knoevenagel-Doebner
Condensation
This protocol is adapted from a general procedure for the synthesis of phenolic acids and can

be applied to the synthesis of trans-3-(3-Pyridyl)acrylic acid.[11]

Materials:

3-Pyridinecarboxaldehyde

Malonic acid

Pyridine

Piperidine (catalyst)

Hydrochloric acid (for precipitation)

Ethanol (for washing)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 3-pyridinecarboxaldehyde

(1 equivalent) and malonic acid (1.5 equivalents) in pyridine.

Add a catalytic amount of piperidine to the mixture.

Heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be

monitored by thin-layer chromatography.
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After the reaction is complete, cool the mixture to room temperature.

Slowly add concentrated hydrochloric acid to the cooled reaction mixture with stirring until

the pH is acidic, leading to the precipitation of the crude product.

Collect the precipitate by vacuum filtration.

Wash the crude product with cold water and then with a small amount of cold ethanol to

remove impurities.

Dry the purified trans-3-(3-Pyridyl)acrylic acid under vacuum.
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Knoevenagel-Doebner Synthesis Workflow

Biological Activity and Applications
trans-3-(3-Pyridyl)acrylic acid has demonstrated notable antiviral activity, particularly against

the Tobacco Mosaic Virus (TMV).[12][13][14] This has positioned it as a lead compound for the

development of novel plant protection agents.

Antiviral Activity against Tobacco Mosaic Virus (TMV)
Studies have shown that trans-3-aryl acrylic acids exhibit significant antiviral activity against

TMV, with some derivatives showing higher efficacy than the commercial antiviral agent,

Ribavirin.[12][13]

Experimental Protocol: Half-Leaf Method for Antiviral Assay

This method is a standard procedure for evaluating the in vivo antiviral activity of compounds

against TMV.[15]

Virus Inoculation: The upper leaves of a suitable host plant (e.g., Nicotiana tabacum) are

mechanically inoculated with a TMV suspension.

Compound Application: The test compound, dissolved in a suitable solvent, is applied to one

half of the inoculated leaves, while the other half is treated with the solvent as a control.

Incubation: The plants are kept in a controlled environment (e.g., greenhouse) for a specified

period to allow for the development of local lesions.

Evaluation: The number of local lesions on the treated and control halves of the leaves are

counted.

Calculation of Inhibition Rate: The antiviral activity is expressed as the percentage of

inhibition, calculated using the formula: Inhibition Rate (%) = [(C - T) / C] × 100 where C is

the number of lesions on the control half and T is the number of lesions on the treated half.

Mechanism of Antiviral Action
The antiviral mechanism of trans-3-aryl acrylic acids against TMV is believed to involve the

inhibition of virus assembly. While the precise molecular interactions are still under
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investigation, it is hypothesized that these compounds may interfere with the polymerization of

the TMV coat protein, a crucial step in the formation of new virus particles.[15]

Potential Interaction with Plant Defense Signaling
Pathways
While direct evidence for the interaction of trans-3-(3-Pyridyl)acrylic acid with specific plant

signaling pathways is currently limited, its antiviral activity suggests a potential modulation of

the host's defense mechanisms. The jasmonate signaling pathway is a key component of the

plant's induced systemic resistance to a broad range of pathogens, including viruses.[16][17]

[18]

The jasmonate signaling pathway is initiated by the perception of stress signals, leading to the

synthesis of jasmonic acid (JA) and its bioactive conjugate, jasmonoyl-isoleucine (JA-Ile). JA-

Ile binds to the COI1 receptor, an F-box protein that is part of an SCF E3 ubiquitin ligase

complex. This binding event targets JAZ repressor proteins for degradation by the 26S

proteasome. The degradation of JAZ repressors releases transcription factors, such as MYC2,

which then activate the expression of a wide array of defense-related genes.
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Simplified Jasmonate Signaling Pathway in Plant Defense
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Other Applications
Beyond its potential in agriculture, trans-3-(3-Pyridyl)acrylic acid serves as a versatile

building block in materials science. Its bifunctional nature, possessing both a carboxylic acid

group and a pyridine ring, makes it an excellent ligand for the construction of coordination

polymers and metal-organic frameworks (MOFs).[1] These materials have potential

applications in areas such as gas storage, catalysis, and luminescence.

Safety Information
trans-3-(3-Pyridyl)acrylic acid is classified as an irritant.[2] It may cause skin, eye, and

respiratory irritation. Appropriate personal protective equipment, including gloves, safety

glasses, and a dust mask, should be worn when handling this compound.

Conclusion
trans-3-(3-Pyridyl)acrylic acid is a compound with a rich chemical profile and promising

applications. Its straightforward synthesis via the Knoevenagel-Doebner condensation makes it

an accessible building block for further research and development. The significant antiviral

activity against TMV warrants further investigation into its precise mechanism of action and its

potential to induce plant defense signaling pathways. As research continues, trans-3-(3-
Pyridyl)acrylic acid and its derivatives may play an increasingly important role in the

development of novel antiviral agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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